Cas no 1214361-96-2 (2-(4-(Pyridin-4-yl)-2-(trifluoromethyl)phenyl)acetic acid)

• Product Name: 2-(4-(Pyridin-4-yl)-2-(trifluoromethyl)phenyl)acetic acid
• CAS No: 1214361-96-2
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4982566
• Update Time: 2025-07-19

2-(4-(Pyridin-4-yl)-2-(trifluoromethyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(pyridin-4-yl)-2-(trifluoromethyl)phenyl)acetic acid
• 2-(4-(Pyridin-4-yl)-2-(trifluoromethyl)phenyl)acetic acid

• Inchi： 1S/C14H10F3NO2/c15-14(16,17)12-7-10(9-3-5-18-6-4-9)1-2-11(12)8-13(19)20/h1-7H,8H2,(H,19,20)
• InChI Key： WUAPEFYIYZMCBH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CN=CC=2)C=CC=1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(4-(Pyridin-4-yl)-2-(trifluoromethyl)phenyl)acetic acid

Introduction to 2-(4-(Pyridin-4-yl-2-(trifluoromethyl)phenyl)acetic Acid: CAS No. 1214361-96-2)

2-(4-(Pyridin-4-yl-2-(trifluoromethyl)phenyl)acetic acid

, with the chemical identifier CAS No. 1214361-96-2, represents a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and as a key intermediate in the synthesis of biologically active agents. The presence of both pyridine and trifluoromethyl substituents imparts unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic entities.

The Pyridin-4-yl moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. Its electron-withdrawing nature enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and binding affinity. On the other hand, the trifluoromethyl group is renowned for its ability to modulate metabolic stability, lipophilicity, and binding interactions at biological targets. This combination in 2-(4-(Pyridin-4-yl-2-(trifluoromethyl)phenyl)acetic acid suggests a promising profile for further exploration in drug development.

In recent years, there has been a surge in research focusing on the development of small molecules that can modulate inflammation and immune responses. The structure of 2-(4-(Pyridin-4-yl-2-(trifluoromethyl)phenyl)acetic acid bears a striking resemblance to known bioactive compounds that have shown efficacy in treating inflammatory diseases. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against key enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX). These findings align with the growing interest in targeting inflammation as a therapeutic strategy for conditions ranging from arthritis to neurodegenerative disorders.

The trifluoromethyl group in particular has been extensively studied for its ability to enhance binding affinity and metabolic stability. In the context of 2-(4-(Pyridin-4-yl-2-(trifluoromethyl)phenyl)acetic acid), this moiety may contribute to improved pharmacokinetic properties, allowing for longer half-lives and reduced dosing frequencies. Such attributes are highly desirable in drug candidates intended for clinical use. Furthermore, the presence of the pyridine ring provides a site for further functionalization, enabling the synthesis of libraries of analogs with tailored biological activities.

The synthesis of 2-(4-(Pyridin-4-yl-2-(trifluoromethyl)phenyl)acetic acid involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include cross-coupling reactions to establish the aromatic core, followed by functional group transformations to introduce the carboxylic acid moiety. The use of palladium-catalyzed reactions has been particularly effective in constructing the desired carbon-carbon bonds with high precision. These advances in synthetic chemistry have made it possible to access complex structures like this one with increasing efficiency and scalability.

In addition to its potential as a lead compound, 2-(4-(Pyridin-4-yl-2-(trifluoromethyl)phenyl)acetic acid serves as a valuable intermediate in the synthesis of more complex molecules. Its well-defined structure allows chemists to append various functional groups while maintaining overall biological activity. This flexibility is crucial in drug discovery pipelines where rapid iteration and optimization are essential. The compound's amenability to structural diversification makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel bioactive agents.

The pharmacological profile of 2-(4-(Pyridin-4-yl-2-(trifluoromethyl)phenyl)acetic acid is still under investigation, but initial studies suggest promising directions for further exploration. Computational modeling has been employed to predict potential binding modes within target proteins, providing insights into how this molecule might interact with biological systems. These virtual screening approaches have accelerated the identification of promising candidates by allowing researchers to evaluate thousands of structures computationally before moving to wet lab experiments.

The development of new therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 2-(4-(Pyridin-4-yl-2-(trifluoromethyl)phenyl)acetic acid exemplifies this synergy, as it bridges fundamental chemical research with applied medicinal chemistry efforts. By understanding the structural features that contribute to biological activity, researchers can design more effective drugs with improved efficacy and safety profiles.

In conclusion, 2-(4-(Pyridin-4-yl-2-(trifluoromethyl)phenyl)acetic acid represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary evidence suggesting biological activity, make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing new treatments for a wide range of diseases.